Ethyl (8R,8aR)-6-amino-5,7,7-tricyano-8-(2,4-difluorophenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate
Ethyl (8R,8aR)-6-amino-5,7,7-tricyano-8-(2,4-difluorophenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate
Brand Name:
Vulcanchem
CAS No.:
494792-80-2
VCID:
VC0460020
InChI:
InChI=1S/C21H17F2N5O2/c1-2-30-20(29)28-6-5-13-15(8-24)19(27)21(10-25,11-26)18(16(13)9-28)14-4-3-12(22)7-17(14)23/h3-5,7,16,18H,2,6,9,27H2,1H3/t16-,18+/m0/s1
SMILES:
CCOC(=O)N1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=C(C=C(C=C3)F)F
Molecular Formula:
C21H17F2N5O2
Molecular Weight:
409.4g/mol
Ethyl (8R,8aR)-6-amino-5,7,7-tricyano-8-(2,4-difluorophenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate
CAS No.: 494792-80-2
Main Products
VCID: VC0460020
Molecular Formula: C21H17F2N5O2
Molecular Weight: 409.4g/mol
| CAS No. | 494792-80-2 |
|---|---|
| Product Name | Ethyl (8R,8aR)-6-amino-5,7,7-tricyano-8-(2,4-difluorophenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate |
| Molecular Formula | C21H17F2N5O2 |
| Molecular Weight | 409.4g/mol |
| IUPAC Name | ethyl (8R,8aR)-6-amino-5,7,7-tricyano-8-(2,4-difluorophenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate |
| Standard InChI | InChI=1S/C21H17F2N5O2/c1-2-30-20(29)28-6-5-13-15(8-24)19(27)21(10-25,11-26)18(16(13)9-28)14-4-3-12(22)7-17(14)23/h3-5,7,16,18H,2,6,9,27H2,1H3/t16-,18+/m0/s1 |
| Standard InChIKey | KJLZFDGVTXNHIY-FUHWJXTLSA-N |
| Isomeric SMILES | CCOC(=O)N1CC=C2[C@H](C1)[C@H](C(C(=C2C#N)N)(C#N)C#N)C3=C(C=C(C=C3)F)F |
| SMILES | CCOC(=O)N1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=C(C=C(C=C3)F)F |
| Canonical SMILES | CCOC(=O)N1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=C(C=C(C=C3)F)F |
| PubChem Compound | 1086377 |
| Last Modified | Nov 11 2021 |
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